Cas no 1069132-37-1 (Glycodeoxycholic Acid (2,2,4,4-d4) (May Contain up to 1% of d0))

• Product Name: Glycodeoxycholic Acid (2,2,4,4-d4) (May Contain up to 1% of d0)
• CAS No: 1069132-37-1
• MF: C₂₆H₄₃NO₅
• MW: 453.647975206375
• CID: 1066215
• Update Time: 2025-09-27

Glycodeoxycholic Acid (2,2,4,4-d4) (May Contain up to 1% of d0) Chemical and Physical Properties

Names and Identifiers

• Glycodeoxycholic-2,2,4,4-d4 Acid
• Glycodeoxycholic Acid (2,2,4,4-d4) (May Contain up to 1% of d0)

• Inchi： 1S/C26H43NO5/c1-15(4-9-23(30)27-14-24(31)32)19-7-8-20-18-6-5-16-12-17(28)10-11-25(16,2)21(18)13-22(29)26(19,20)3/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16-,17-,18+,19-,20+,21+,22+,25+,26-/m1/s1/i10D2,12D2
• InChI Key： WVULKSPCQVQLCU-JHVXYEQYSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC([2H])([2H])[C@H](C([2H])([2H])[C@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O

Computed Properties

• Exact Mass: 453.33923046 g/mol
• Monoisotopic Mass: 453.33923046 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 107
• Molecular Weight: 453.6